Cas no 2098078-26-1 (2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one)

• Product name: 2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one
• CAS No: 2098078-26-1
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 4774203

2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one
• 2-azido-1-[2-(hydroxymethyl)pyrrolidin-1-yl]ethanone
• 2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C7H12N4O2/c8-10-9-4-7(13)11-3-1-2-6(11)5-12/h6,12H,1-5H2
• InChI Key： QXPOLRFINKTGNK-UHFFFAOYSA-N
• SMILES： OCC1CCCN1C(CN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 184.09602564 g/mol
• Monoisotopic Mass: 184.09602564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.9
• Molecular Weight: 184.20

Additional information on 2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one

Comprehensive Overview of 2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one (CAS No. 2098078-26-1)

2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one (CAS No. 2098078-26-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and bioconjugation. This molecule features a unique combination of an azido group and a hydroxymethyl-substituted pyrrolidine moiety, making it a versatile intermediate for click chemistry applications. Researchers are increasingly exploring its potential in proteomics, biomarker discovery, and targeted drug delivery systems, aligning with the growing demand for precision medicine and advanced therapeutic strategies.

The structural attributes of 2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one enable its use in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern click chemistry. This reaction is pivotal for labeling biomolecules, such as proteins and nucleic acids, with high specificity and efficiency. Given the rising interest in AI-driven drug design and high-throughput screening, this compound serves as a critical tool for researchers aiming to accelerate the development of novel bioactive molecules. Its compatibility with bioorthogonal chemistry further enhances its utility in live-cell imaging and diagnostic applications.

In the context of green chemistry and sustainable synthesis, 2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one offers advantages due to its modular reactivity and minimal byproduct formation. The compound’s hydroxymethyl group allows for further derivatization, enabling the creation of tailored conjugates for specific research or industrial needs. This adaptability resonates with the current focus on circular economy principles and the reduction of chemical waste in pharmaceutical manufacturing.

From a commercial perspective, the demand for 2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one is driven by its applications in antibody-drug conjugates (ADCs) and small-molecule probes. These areas are experiencing rapid growth due to advancements in cancer immunotherapy and personalized medicine. The compound’s CAS No. 2098078-26-1 is frequently cited in patent literature, underscoring its relevance in cutting-edge research. Suppliers and manufacturers are increasingly listing this compound in catalogs to meet the needs of academic and industrial laboratories.

Safety and handling of 2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one require adherence to standard laboratory protocols, given the presence of the reactive azido group. However, its stability under controlled conditions makes it a reliable choice for synthetic applications. Researchers often inquire about its solubility, storage conditions, and compatibility with other reagents, which are critical for experimental success. These queries reflect the compound’s niche yet expanding role in chemical biology.

Looking ahead, the integration of 2-Azido-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one into automated synthesis platforms and machine learning-assisted reaction optimization is anticipated. Such innovations align with the broader trend of digitizing chemical research to enhance reproducibility and scalability. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the toolkit of modern chemists and biologists.